(S)-1-(4-Fluorophenyl)butan-1-amine hydrochloride

• IUPAC Name: (1S)-1-(4-fluorophenyl)butan-1-amine;hydrochloride
• InChI: InChI=1S/C10H14FN.ClH/c1-2-3-10(12)8-4-6-9(11)7-5-8;/h4-7,10H,2-3,12H2,1H3;1H/t10-;/m0./s1
• InChI Key: OSTHHMQMMDZLCD-PPHPATTJSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)F)N.Cl
• Isomeric SMILES: CCC[C@@H](C1=CC=C(C=C1)F)N.Cl
• Molecular Formula: C10H15ClFN
• DSSTOX Substance ID: DTXSID00704218
• Molecular Weight: 203.68 g/mol
• CAS RN: 1269478-85-4

Description

-(S)-1-(4-Fluorophenyl)butan-1-amine hydrochloride, also known as 4-Fluorobutylamphetamine hydrochloride (4-FAH), is a synthetic stimulant drug of the phenethylamine class. It has been found to have a range of pharmacological effects, including stimulant, psychedelic, and entactogenic effects. It is structurally related to amphetamine and has been used in scientific research for its potential therapeutic applications.

Scientific Research Applications

Metabolic Studies

The compound has been studied for its metabolic characteristics. Hawkins, Moore, and Chasseaud (1977) investigated the metabolism of a related neuroleptic agent in rats and humans, noting that it was primarily eliminated in the urine within 12 hours. They identified major metabolites resulting from various biochemical transformations, indicating the compound's extensive metabolic processing in biological systems (Hawkins, Moore, & Chasseaud, 1977).

Antiviral Activity

Oka et al. (2001) designed and synthesized tricyclic compounds with a unique amine moiety, including a derivative of (S)-1-(4-Fluorophenyl)butan-1-amine, showing potent anti-influenza A virus activity. This highlights its potential application in developing antiviral agents (Oka et al., 2001).

Anticancer Properties

Asong et al. (2019) researched analogs of SYA013, which include a structure similar to (S)-1-(4-Fluorophenyl)butan-1-amine, for their sigma-2 receptor binding and anticancer activities. Their findings suggest that such compounds can inhibit various cancer cell lines, indicating their potential use in cancer treatment (Asong et al., 2019).

Antibacterial Activity

Arutyunyan et al. (2017) synthesized derivatives of (S)-1-(4-Fluorophenyl)butan-1-amine with notable antibacterial properties. This points towards its application in the development of new antibacterial drugs (Arutyunyan et al., 2017).

Application in Organic Synthesis

Various studies have focused on the application of fluorophenyl derivatives in organic synthesis. For instance, Bombek et al. (2004) explored the electrophilic amination of 4-fluorophenol with diazenes, a process relevant to the synthesis of compounds like (S)-1-(4-Fluorophenyl)butan-1-amine (Bombek et al., 2004).

Inflammatory Activity

Sun et al. (2019) synthesized fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives, related to (S)-1-(4-Fluorophenyl)butan-1-amine, and studied their anti-inflammatory activity. Their work contributes to the understanding of how fluorine substitution affects biological activity (Sun et al., 2019).